molecular formula C23H17F3N2O5S B2830399 2-{[2-(3,4-Dihydroxyphenyl)-2-oxoethyl]sulfanyl}-6-(3,4-dimethoxyphenyl)-4-(trifluoromethyl)pyridine-3-carbonitrile CAS No. 625376-44-5

2-{[2-(3,4-Dihydroxyphenyl)-2-oxoethyl]sulfanyl}-6-(3,4-dimethoxyphenyl)-4-(trifluoromethyl)pyridine-3-carbonitrile

Cat. No. B2830399
CAS RN: 625376-44-5
M. Wt: 490.45
InChI Key: VXMPGKPOZNCAKI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-{[2-(3,4-Dihydroxyphenyl)-2-oxoethyl]sulfanyl}-6-(3,4-dimethoxyphenyl)-4-(trifluoromethyl)pyridine-3-carbonitrile is a useful research compound. Its molecular formula is C23H17F3N2O5S and its molecular weight is 490.45. The purity is usually 95%.
BenchChem offers high-quality 2-{[2-(3,4-Dihydroxyphenyl)-2-oxoethyl]sulfanyl}-6-(3,4-dimethoxyphenyl)-4-(trifluoromethyl)pyridine-3-carbonitrile suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-{[2-(3,4-Dihydroxyphenyl)-2-oxoethyl]sulfanyl}-6-(3,4-dimethoxyphenyl)-4-(trifluoromethyl)pyridine-3-carbonitrile including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Structural and Physical Characterization

Research on dihydropyridine derivatives, similar to the compound , has focused on understanding their physical and structural properties. In a study by Baluja and Talaviya (2016), novel dihydropyridine derivatives were synthesized and characterized, including measurements of density, viscosity, and ultrasonic velocity in dimethyl sulfoxide at various temperatures. These properties are crucial for understanding the solute-solvent interactions, which can provide insights into the potential applications of these compounds in different scientific and industrial fields (Baluja & Talaviya, 2016).

Heterocyclic Synthesis

The synthesis of heterocyclic compounds using pyridine derivatives as starting materials is a significant area of research due to their potential biological and medicinal properties. Bondarenko et al. (2016) reported on a domino reaction for synthesizing complex heterocyclic systems, including pyrano[4'',3'',2'':4',5']chromeno[2',3':4,5]thieno[2,3-b]pyridine derivatives. These reactions highlight the versatility of pyridine derivatives in constructing novel heterocyclic structures with potential for diverse scientific applications (Bondarenko et al., 2016).

Molecular Docking and In Vitro Screening

The exploration of novel pyridine derivatives for biological and medicinal purposes often involves molecular docking and in vitro screening to assess their potential as therapeutic agents. Flefel et al. (2018) synthesized new pyridine and fused pyridine derivatives, demonstrating their antimicrobial and antioxidant activity through in silico molecular docking screenings. Such studies underscore the importance of pyridine derivatives in the development of new pharmaceuticals and their scientific research applications in understanding disease mechanisms (Flefel et al., 2018).

Chemiluminescence and Optical Properties

The study of the chemiluminescence and optical properties of sulfanyl-substituted compounds, including pyridine derivatives, offers insights into their potential for applications in sensing, imaging, and material sciences. Watanabe et al. (2010) investigated the base-induced chemiluminescence of sulfanyl-substituted dioxetanes, providing a foundation for developing novel chemiluminescent materials with potential applications in analytical chemistry and bioimaging (Watanabe et al., 2010).

properties

IUPAC Name

2-[2-(3,4-dihydroxyphenyl)-2-oxoethyl]sulfanyl-6-(3,4-dimethoxyphenyl)-4-(trifluoromethyl)pyridine-3-carbonitrile
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C23H17F3N2O5S/c1-32-20-6-4-12(8-21(20)33-2)16-9-15(23(24,25)26)14(10-27)22(28-16)34-11-19(31)13-3-5-17(29)18(30)7-13/h3-9,29-30H,11H2,1-2H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

VXMPGKPOZNCAKI-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=C(C=C(C=C1)C2=NC(=C(C(=C2)C(F)(F)F)C#N)SCC(=O)C3=CC(=C(C=C3)O)O)OC
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C23H17F3N2O5S
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

490.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-{[2-(3,4-Dihydroxyphenyl)-2-oxoethyl]sulfanyl}-6-(3,4-dimethoxyphenyl)-4-(trifluoromethyl)pyridine-3-carbonitrile

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.